Cas no 14845-77-3 (6-Methyl-[1,1'-biphenyl]-2-ol)

• Product Name: 6-Methyl-[1,1'-biphenyl]-2-ol
• CAS No: 14845-77-3
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 120671
• PubChem ID: 12592480
• Update Time: 2025-04-18

6-Methyl-[1,1'-biphenyl]-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[1,1'-biphenyl]-2-ol
• [1,1'-Biphenyl]-2-ol,6-methyl-
• [1,1-Biphenyl]-2-ol,6-methyl-(9CI)
• 3-methyl-2-phenylphenol
• 6-Methylbiphenyl-2-ol
• 6-Methyl-1,1'-biphenyl-2-ol
• SCHEMBL984662
• 14845-77-3
• 2-phenyl-m-cresol

• Inchi： 1S/C13H12O/c1-10-6-5-9-12(14)13(10)11-7-3-2-4-8-11/h2-9,14H,1H3
• InChI Key： KLJBEZBPLIGZMO-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives